Cas no 1896132-81-2 (1-(4-ethylphenyl)cyclobutylmethanamine)

• Product Name: 1-(4-ethylphenyl)cyclobutylmethanamine
• CAS No: 1896132-81-2
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 6238200
• PubChem ID: 116963544
• Update Time: 2025-10-17

1-(4-ethylphenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethylphenyl)cyclobutylmethanamine
• 1896132-81-2
• EN300-1845697
• [1-(4-ethylphenyl)cyclobutyl]methanamine

• Inchi： 1S/C13H19N/c1-2-11-4-6-12(7-5-11)13(10-14)8-3-9-13/h4-7H,2-3,8-10,14H2,1H3
• InChI Key： CTINLHKPKRKRLQ-UHFFFAOYSA-N
• SMILES： NCC1(C2C=CC(CC)=CC=2)CCC1

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4-ethylphenyl)cyclobutylmethanamine

Professional Introduction to 1-(4-ethylphenyl)cyclobutylmethanamine (CAS No. 1896132-81-2)

1-(4-ethylphenyl)cyclobutylmethanamine, identified by its Chemical Abstracts Service number CAS No. 1896132-81-2, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclobutyl moiety linked to an amine group and an ethyl-substituted phenyl ring, has garnered attention due to its unique structural properties and potential applications in drug discovery and development.

The structural framework of 1-(4-ethylphenyl)cyclobutylmethanamine consists of a cyclobutane ring substituted with a methanamine group at one position and an ethylphenyl group at another. This configuration imparts distinct electronic and steric characteristics, making it a versatile intermediate in synthetic chemistry. The presence of the amine functionality allows for further derivatization, enabling the creation of more complex molecules with tailored biological activities.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse pharmacological properties. The cyclobutyl ring in 1-(4-ethylphenyl)cyclobutylmethanamine contributes to its stability and rigidity, which can be advantageous in designing molecules with improved metabolic profiles. Additionally, the ethylphenyl substituent introduces lipophilicity, enhancing membrane permeability and potentially improving oral bioavailability.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. Researchers have been exploring its utility as a building block for more complex scaffolds, particularly in the realm of central nervous system (CNS) drugs. The combination of the cyclobutyl and phenyl rings may facilitate blood-brain barrier penetration, a critical factor for many CNS therapeutics.

Recent studies have highlighted the importance of optimizing molecular architecture to achieve desired pharmacokinetic and pharmacodynamic properties. The amine group in 1-(4-ethylphenyl)cyclobutylmethanamine provides a site for hydrogen bonding interactions, which can be exploited to enhance binding affinity to biological targets. This feature makes it particularly valuable for designing small-molecule inhibitors and agonists.

The synthesis of 1-(4-ethylphenyl)cyclobutylmethanamine presents both challenges and opportunities for synthetic chemists. The cyclobutane ring requires careful handling to maintain its integrity during functionalization, while the phenyl and amine groups necessitate selective modifications. Advances in catalytic methods and asymmetric synthesis have made it possible to construct such molecules with greater efficiency and precision.

In conclusion, 1-(4-ethylphenyl)cyclobutylmethanamine (CAS No. 1896132-81-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer potential advantages in drug design, particularly for CNS-targeted therapies. As synthetic methodologies continue to evolve, the accessibility of this compound will likely increase, opening new avenues for innovation in medicinal chemistry.